Cas no 929000-42-0 (8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine)

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine structure

929000-42-0 structure

Product Name:8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine

CAS No:929000-42-0

MF:C₇H₆ClN₃

MW:167.595639705658

MDL:MFCD09258771

CID:857958

PubChem ID:26967605

Update Time:2024-10-26

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine Chemical and Physical Properties

Names and Identifiers

- 8-Chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyridine
- 8-chloro-3-methyl-1,2,4-Triazolo[4,3-a]pyridine
- Alt. name
- OR8250
- 8-Chloro-3-methyl-1,2,4-triazolo[4,3-a]pyridine (ACI)
- DB-079430
- MFCD09258771
- 8-Chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyridine, AldrichCPR
- CS-0084368
- 929000-42-0
- AKOS006346260
- EN300-107918
- 8-Chloro-3-methyl[1,2,4]triazolo[4,3-a]pyridine
- BS-29696
- D74509
- SY139285
- Z1201624993
- J-519419
- DTXSID00650382
- 8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine
- MDL： MFCD09258771
- Inchi： 1S/C7H6ClN3/c1-5-9-10-7-6(8)3-2-4-11(5)7/h2-4H,1H3
- InChI Key： IYHIDEHLMBFMAW-UHFFFAOYSA-N
- SMILES： ClC1C2=NN=C(N2C=CC=1)C

Computed Properties

Exact Mass: 167.02500
Monoisotopic Mass: 167.0250249g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 30.2Å²

Experimental Properties

PSA: 30.19000
LogP: 1.69110

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR8250-1g	8-Chloro-3-methyl[1,2,4]triazolo[4,3-a]pyridine	929000-42-0	98%	1g	£60.00	2025-02-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UF211-200mg	8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine	929000-42-0	95%	200mg	147.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UF211-1g	8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine	929000-42-0	95%	1g	383.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UF211-50mg	8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine	929000-42-0	95%	50mg	55.0CNY	2021-08-04
TRC	C384610-250mg	8-Chloro-3-methyl-[1,2,4]triazolo[4,3-A]pyridine	929000-42-0		250mg	$ 50.00	2022-06-06
TRC	C384610-500mg	8-Chloro-3-methyl-[1,2,4]triazolo[4,3-A]pyridine	929000-42-0		500mg	$ 65.00	2022-06-06
TRC	C384610-2.5g	8-Chloro-3-methyl-[1,2,4]triazolo[4,3-A]pyridine	929000-42-0		2.5g	$ 210.00	2022-06-06
Matrix Scientific	069765-1g	8-Chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyridine, 98%	929000-42-0	98%	1g	$492.00	2023-09-08
Matrix Scientific	069765-5g	8-Chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyridine, 98%	929000-42-0	98%	5g	$1590.00	2023-09-08
Chemenu	CM172319-5g	8-Chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyridine	929000-42-0	98%	5g	$***	2023-05-29

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine Production Method

Production Method 1

22841-92-5

929000-42-0

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; rt; 8 h, reflux

Reference

: Synthesis, crystal structure, herbicidal activities and 3D-QSAR study of some novel 1,2,4-triazolo[4,3-a]pyridine derivatives

Liu, Xing-Hai; Xu, Xiao-Yan; Tan, Cheng-Xia; Weng, Jian-Quan; Xin, Jia-Hua; et al, Pest Management Science, 2015, 71(2), 292-301

Production Method 2

22841-92-5

929000-42-0

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 15 min, 200 psi, 140 °C

Reference

: Microwave Assistant One Pot Synthesis, Crystal Structure, Antifungal Activities and 3D-QSAR of Novel 1,2,4-Triazolo[4,3-a]pyridines

Liu, Xing-Hai; Sun, Zhao-Hui; Yang, Ming-Yan; Tan, Cheng-Xia; Weng, Jian-Quan; et al, Chemical Biology & Drug Design, 2014, 84(3), 342-347

Production Method 3

22841-92-5

929000-42-0

Reaction Conditions

1.1 15 min, 140 °C

Reference

: A 1,2,4-triazolo[4,3,a]pyridine derivative and its preparation

, China, , ,

Production Method 4

127-19-5

22841-92-5

929000-42-0

Reaction Conditions

1.1 Catalysts: Imidazolium chloride ; 3 - 12 h, 153 °C

Reference

: Metal free [4+1] and [5+1] annulation reactions to prepare heterocycles using DMF and its derivatives as one-carbon source

Xu, Yiwen; Shen, Bei; Liu, Lingfeng; Qiao, Chunhua, Tetrahedron Letters, 2020, 61(19),

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine Raw materials

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine Preparation Products

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine (929000-42-0)

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Cas no 929000-42-0 (8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine)

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine Pricemore >>

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine Raw materials

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine Preparation Products

8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine Related Literature

929000-42-0 (8-Chloro-3-methyl-1,2,4triazolo4,3-Apyridine) Related Products